Cas no 2228385-23-5 (4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228385-23-5
• MF: C₁₃H₂₁FN₂
• MW: 224.317646741867
• CID: 6259300
• PubChem ID: 165851674
• Update Time: 2025-10-23

4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline
• 2228385-23-5
• EN300-1756905

• Inchi： 1S/C13H21FN2/c1-13(2,15)8-7-10-5-6-12(16(3)4)11(14)9-10/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： GSXYDUHNCMZMAS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(C)(C)N)N(C)C

Computed Properties

• Exact Mass: 224.16887684g/mol
• Monoisotopic Mass: 224.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline

Recent Advances in the Study of 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228385-23-5)

The compound 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228385-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluoro-substituted aromatic ring and a tertiary amine group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro studies have demonstrated its affinity for specific receptor subtypes, suggesting possible applications in neurological disorders. Researchers have employed advanced computational modeling techniques to elucidate the binding interactions between 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline and target proteins, which could pave the way for the design of more selective and efficacious drugs.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have indicated that 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways. These findings are particularly noteworthy given the ongoing search for novel chemotherapeutic agents with improved safety profiles.

The synthesis of 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline has also been a focal point of recent investigations. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advances in catalytic methods and green chemistry approaches have been particularly impactful in this regard.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline, such as its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicological studies are needed to assess its safety profile in vivo. Future research directions may include the exploration of structural analogs to enhance potency and reduce potential side effects.

In conclusion, 4-(3-amino-3-methylbutyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228385-23-5) represents a compelling area of study in chemical biology and pharmaceutical research. Its diverse pharmacological potential and the recent advancements in its synthesis and characterization underscore its significance as a candidate for further drug development. Continued interdisciplinary collaboration will be essential to fully realize its therapeutic applications.